Cas no 2229167-87-5 (2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine)

• Product Name: 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine
• CAS No: 2229167-87-5
• MF: C₁₁H₁₃F₄NO
• MW: 251.220637083054
• CID: 5974607
• PubChem ID: 165705407
• Update Time: 2025-10-29

2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine
• EN300-1940055
• 2-[3-fluoro-4-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine
• 2229167-87-5

• Inchi： 1S/C11H13F4NO/c1-10(6-16,17-2)7-3-4-8(9(12)5-7)11(13,14)15/h3-5H,6,16H2,1-2H3
• InChI Key： ZSWQCDUSKRPOEM-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(C)(CN)OC

Computed Properties

• Exact Mass: 251.09332669g/mol
• Monoisotopic Mass: 251.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine

Professional Introduction to Compound with CAS No. 2229167-87-5 and Product Name: 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine

Compound with the CAS number 2229167-87-5, identified by the product name 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a fluoro substituent, a trifluoromethyl group, and an methoxy moiety, which collectively contribute to its distinct chemical properties and biological activities.

The fluoro group, in particular, is well-documented for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In the context of drug design, fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of a compound. The presence of a trifluoromethyl group further enhances these properties by increasing lipophilicity and reducing metabolic susceptibility. These features make compounds containing such groups highly attractive for the development of novel therapeutics.

Recent studies have highlighted the importance of 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various disease pathways. For instance, derivatives of this compound have been explored as potential candidates for treating neurological disorders due to their ability to interact with specific neurotransmitter receptors. The methoxy group in the molecular structure also plays a crucial role in modulating reactivity and solubility, making it an essential component in designing molecules with enhanced pharmacological profiles.

In the realm of medicinal chemistry, the synthesis and optimization of compounds like 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine are driven by the need for more effective and selective therapeutic agents. The combination of fluorine and trifluoromethyl substituents has been particularly successful in developing small molecule inhibitors with improved binding affinities and reduced side effects. This approach aligns with current trends in drug discovery, where precision and efficiency are paramount.

The chemical synthesis of 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine involves multi-step processes that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and fluorination techniques, are often employed to achieve the desired molecular architecture. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry of the final product.

From a biological perspective, the compound exhibits promising activities that warrant further investigation. Preclinical studies have demonstrated its potential as a modulator of enzyme activity and receptor binding. The fluoro and trifluoromethyl groups contribute to its ability to interact with biological targets in a highly specific manner, while the methoxy group influences its solubility and metabolic fate. These characteristics make it an attractive scaffold for designing molecules with enhanced therapeutic potential.

The field of pharmaceutical chemistry continues to evolve rapidly, with new discoveries emerging at an unprecedented pace. Compounds like 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine exemplify the innovative approaches being taken to address unmet medical needs. By leveraging cutting-edge synthetic techniques and computational methods, researchers are able to design molecules with tailored properties that offer significant advantages over existing therapies.

In conclusion, 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methoxypropan-1-amine (CAS No. 2229167-87-5) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups makes it a valuable tool for researchers exploring new frontiers in drug development. As our understanding of biological systems continues to expand, compounds like this will play an increasingly important role in shaping the future of medicine.